Cas no 2005726-77-0 (Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 2005726-77-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6416735
• PubChem ID: 165444466
• Update Time: 2025-05-25

Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2005726-77-0
• EN300-700494
• ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-9-7-11(8-15-9)12(5-2,16-11)10(13)14-6-3/h9H,4-8H2,1-3H3
• InChI Key： QJPJWPWQEXUZMX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C21COC(CC)C2

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Comprehensive Overview of Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2005726-77-0)

Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2005726-77-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This spirocyclic compound features a unique molecular architecture, combining a dioxaspiro core with an ethyl carboxylate functional group. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the development of novel flavoring agents, fragrance intermediates, and pharmaceutical precursors.

The compound's spirocyclic structure is a key factor in its chemical behavior, offering stability and reactivity that are highly valued in synthetic pathways. Researchers have explored its use in asymmetric synthesis, where its chiral centers can influence the stereochemical outcomes of reactions. This property aligns with current trends in green chemistry and sustainable synthesis, as it can reduce the need for toxic catalysts or harsh reaction conditions. The growing demand for eco-friendly chemical processes has further amplified interest in compounds like Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate.

In the flavor and fragrance industry, this compound's ester functionality and volatile nature make it a candidate for creating unique olfactory profiles. Its potential to mimic natural fruity or floral notes has led to investigations into its use as a synthetic aroma chemical. With consumers increasingly seeking natural-like and clean-label products, the development of such compounds addresses market demands for innovative and safe ingredients.

From a pharmaceutical perspective, the spirocyclic motif in Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate is of particular interest. Spirocycles are known to enhance bioavailability and metabolic stability in drug molecules, making them valuable scaffolds in medicinal chemistry. While this specific compound is not yet widely used in therapeutics, its structural features suggest potential as a building block for drug discovery programs targeting CNS disorders or anti-inflammatory agents.

The synthesis of Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of producing such complex molecules. These innovations resonate with the chemical industry's focus on process intensification and cost-effective manufacturing.

Analytical characterization of this compound relies heavily on techniques like NMR spectroscopy, mass spectrometry, and chromatographic methods. The precise determination of its stereochemistry and purity is crucial for research applications, reflecting the broader emphasis on quality control in fine chemical production. As regulatory standards tighten globally, the ability to thoroughly characterize such compounds becomes increasingly important.

Looking ahead, the potential applications of Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate may expand into emerging areas like functional materials or agrochemicals. Its molecular rigidity and functional group diversity make it adaptable to various industrial needs. However, further studies are needed to fully explore its utility and optimize its synthesis for large-scale production.

For researchers and industry professionals seeking information about this compound, common questions often revolve around its synthetic routes, physicochemical properties, and commercial availability. The compound represents an interesting case study in how structural complexity can be harnessed for practical applications while maintaining synthetic accessibility. As the chemical industry continues to evolve toward more sophisticated and specialized compounds, molecules like Ethyl 2,6-diethyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate will likely play increasingly important roles.